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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Nonylimidazole is a heterocyclic organic compound featuring a five-membered imidazole

ring substituted with a nine-carbon alkyl chain at the N1 position. As with many N-

alkylimidazoles, this molecule holds significant interest in medicinal chemistry and materials

science due to the versatile chemical properties of the imidazole moiety. The imidazole ring can

act as a ligand for metal ions, a proton donor or acceptor, and participate in hydrogen bonding,

making it a valuable pharmacophore in drug design. The nonyl group imparts significant

lipophilicity, influencing the molecule's solubility, membrane permeability, and potential for

hydrophobic interactions with biological targets.

Accurate structural elucidation and purity assessment are paramount in the development of

any new chemical entity. Spectroscopic techniques such as Nuclear Magnetic Resonance

(NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for

this purpose. This guide provides an in-depth analysis of the expected spectroscopic data for 1-
nonylimidazole, offering a foundational reference for its synthesis and characterization. The
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data presented herein is a combination of predicted values from computational models and

established characteristic values for similar N-alkylimidazole compounds, providing a robust

framework for spectral interpretation.

Molecular Structure of 1-Nonylimidazole
A clear understanding of the molecular structure is fundamental to interpreting its spectroscopic

data. The following diagram illustrates the structure of 1-nonylimidazole with atoms

systematically numbered for unambiguous reference in the subsequent spectral analysis

sections.

Caption: Molecular structure of 1-Nonylimidazole with atom numbering.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR spectroscopy provides detailed information about the hydrogen atoms in a

molecule, revealing their chemical environment, proximity to other protons, and their relative

numbers.

Experimental Protocol: ¹H NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 1-nonylimidazole in 0.6-0.7 mL of

a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. The choice

of solvent is critical; CDCl₃ is a common choice for its ability to dissolve a wide range of

organic compounds.[1]

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift referencing (δ = 0.00 ppm).

Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a

high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve good signal dispersion.

Data Acquisition: Acquire the ¹H NMR spectrum at room temperature. Standard acquisition

parameters include a 90° pulse, a sufficient number of scans to achieve a good signal-to-

noise ratio (typically 8-16 scans), and a relaxation delay of 1-5 seconds.
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Data Processing: Process the raw data by applying a Fourier transform, phasing the

spectrum, and integrating the signals.

Predicted ¹H NMR Data for 1-Nonylimidazole
The following table outlines the predicted chemical shifts (δ) in ppm, expected splitting

patterns, and integration values for the protons of 1-nonylimidazole. These predictions are

based on established chemical shift ranges for N-alkylimidazoles and computational prediction

tools.[2][3][4][5]

Proton(s)
Predicted Chemical

Shift (δ, ppm)
Splitting Pattern Integration

H2 7.4 - 7.6 Singlet (s) 1H

H4 6.9 - 7.1 Singlet (s) 1H

H5 6.8 - 7.0 Singlet (s) 1H

H1' 3.8 - 4.0 Triplet (t) 2H

H2' 1.7 - 1.9 Quintet (quint) 2H

H3'-H8' 1.2 - 1.4 Multiplet (m) 12H

H9' 0.8 - 0.9 Triplet (t) 3H

Interpretation of the ¹H NMR Spectrum
Imidazole Ring Protons (H2, H4, H5): The protons on the imidazole ring are expected to

appear as sharp singlets in the aromatic region of the spectrum. The H2 proton, situated

between two nitrogen atoms, is the most deshielded and thus appears at the lowest field

(highest ppm value). The H4 and H5 protons are in a more electron-rich environment and

appear at higher fields.

Nonyl Chain Protons:

H1': The methylene protons (CH₂) directly attached to the N1 of the imidazole ring are

significantly deshielded due to the electron-withdrawing nature of the ring and will appear

as a triplet, split by the adjacent H2' protons.
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H2': These methylene protons will appear as a quintet, being split by both the H1' and H3'

protons.

H3'-H8': The methylene groups in the middle of the alkyl chain are in very similar chemical

environments and will overlap to form a broad multiplet.

H9': The terminal methyl protons (CH₃) are the most shielded and will appear at the

highest field as a triplet, split by the adjacent H8' protons.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule.

Each unique carbon atom in the structure gives rise to a distinct signal.

Experimental Protocol: ¹³C NMR Spectroscopy
Sample Preparation: The same sample prepared for ¹H NMR can be used for ¹³C NMR.

Instrument Setup: The experiment is performed on the same NMR spectrometer.

Data Acquisition: ¹³C NMR is inherently less sensitive than ¹H NMR due to the low natural

abundance of the ¹³C isotope (1.1%).[1] Therefore, a greater number of scans (typically

several hundred to thousands) and a longer acquisition time are required. Proton decoupling

is routinely applied to simplify the spectrum by removing C-H splitting, resulting in a

spectrum of singlets for each carbon.

Data Processing: Similar to ¹H NMR, the data is processed via Fourier transformation and

phasing.

Predicted ¹³C NMR Data for 1-Nonylimidazole
The predicted chemical shifts for the carbon atoms of 1-nonylimidazole are listed below.

These values are based on typical shifts for N-alkylimidazoles and computational predictions.

[6][7][8][9][10]
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Carbon(s) Predicted Chemical Shift (δ, ppm)

C2 135 - 138

C4 128 - 130

C5 118 - 120

C1' 48 - 50

C2' 31 - 33

C3' - C7' 28 - 30

C8' 22 - 24

C9' 13 - 15

Interpretation of the ¹³C NMR Spectrum
Imidazole Ring Carbons (C2, C4, C5): The carbons of the imidazole ring are deshielded and

appear in the downfield region of the spectrum. C2, being adjacent to two nitrogen atoms, is

the most deshielded.

Nonyl Chain Carbons: The chemical shifts of the carbons in the nonyl chain are

characteristic of a saturated alkyl group. The C1' carbon, directly attached to the nitrogen, is

the most deshielded of the alkyl carbons. The remaining carbons of the chain show typical

alkane chemical shifts, with the terminal methyl carbon (C9') being the most shielded and

appearing at the highest field.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

absorption of infrared radiation, which excites molecular vibrations (stretching and bending).

Experimental Protocol: IR Spectroscopy
Sample Preparation: As 1-nonylimidazole is a liquid at room temperature, a neat spectrum

can be obtained by placing a thin film of the liquid between two salt plates (e.g., NaCl or
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KBr).[6] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where

a drop of the sample is placed directly on the ATR crystal.[11]

Data Acquisition: The sample is placed in the IR spectrometer, and the spectrum is recorded,

typically over the range of 4000-400 cm⁻¹. A background spectrum of the empty salt plates or

ATR crystal is recorded first and automatically subtracted from the sample spectrum.

Data Interpretation: The resulting spectrum is a plot of transmittance versus wavenumber

(cm⁻¹). Absorption bands are identified and correlated with specific functional groups.

Characteristic IR Absorption Bands for 1-Nonylimidazole
The following table lists the expected characteristic IR absorption bands for 1-nonylimidazole
based on its functional groups.[12][13][14][15]

Vibrational Mode
Expected Wavenumber

(cm⁻¹)
Intensity

C-H stretch (sp²-hybridized,

imidazole ring)
3100 - 3000 Medium

C-H stretch (sp³-hybridized,

nonyl chain)
3000 - 2850 Strong

C=N stretch (imidazole ring) 1670 - 1640 Medium

C=C stretch (imidazole ring) 1550 - 1475 Medium

C-N stretch (imidazole ring and

alkyl-N)
1300 - 1000 Medium to Strong

C-H bend (nonyl chain) 1465 and 1375 Medium

Interpretation of the IR Spectrum
C-H Stretching: The spectrum will be characterized by strong absorption bands just below

3000 cm⁻¹ corresponding to the sp³ C-H stretches of the nonyl chain. Weaker bands just

above 3000 cm⁻¹ are expected for the sp² C-H stretches of the imidazole ring.
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C=N and C=C Stretching: The stretching vibrations of the C=N and C=C bonds within the

imidazole ring will give rise to medium intensity bands in the 1670-1475 cm⁻¹ region.

Fingerprint Region: The region below 1500 cm⁻¹ is known as the fingerprint region and will

contain a complex pattern of absorptions due to C-N stretching and various bending

vibrations, which are unique to the molecule.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ions. It provides information about the molecular weight of a compound and its

fragmentation pattern, which can be used to deduce its structure.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)

Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,

typically via direct infusion or after separation by gas chromatography (GC).

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV), which ejects an electron from the molecule to form a

molecular ion (M⁺•).[16]

Fragmentation: The molecular ion is often energetically unstable and fragments into smaller,

charged ions and neutral radicals.[17]

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer), which separates them based on their m/z ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of relative abundance versus m/z.

Predicted Mass Spectrum of 1-Nonylimidazole
Molecular Ion (M⁺•): The molecular weight of 1-nonylimidazole (C₁₂H₂₂N₂) is 194.32 g/mol .

Therefore, the molecular ion peak is expected at m/z = 194.
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Major Fragmentation Pathways: The fragmentation of N-alkylimidazoles is often initiated by

cleavage of the C-C bonds of the alkyl chain. The most prominent fragmentation is typically

the cleavage of the bond beta to the imidazole ring, leading to the formation of a stable

imidazolium-containing cation.[16][18][19][20]

The following diagram illustrates the predicted major fragmentation pathway for 1-
nonylimidazole.

1-Nonylimidazole (M)
m/z = 194

[M - C₈H₁₇]⁺
m/z = 81 - •C₈H₁₇

[M - C₇H₁₅]⁺
m/z = 95

 - •C₇H₁₅

Click to download full resolution via product page

Caption: Predicted major fragmentation pathway of 1-nonylimidazole in EI-MS.

Predicted Mass Spectrometry Data for 1-Nonylimidazole
m/z Proposed Fragment Notes

194 [C₁₂H₂₂N₂]⁺• Molecular Ion (M⁺•)

95 [C₅H₇N₂]⁺
Loss of a C₇H₁₅• radical

(cleavage of the C2'-C3' bond)

81 [C₄H₅N₂]⁺
Loss of a C₈H₁₇• radical

(cleavage of the C1'-C2' bond)

Interpretation of the Mass Spectrum
Molecular Ion Peak: The presence of a peak at m/z = 194 confirms the molecular weight of

the compound.

Base Peak: The most intense peak in the spectrum (the base peak) is likely to be at m/z =

81, corresponding to the loss of an octyl radical. This fragment is particularly stable due to

the positive charge being delocalized within the aromatic imidazole ring.
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Other Fragments: A peak at m/z = 95, corresponding to the loss of a heptyl radical, is also

expected. The rest of the spectrum will likely show a series of peaks corresponding to further

fragmentation of the nonyl chain, with peaks separated by 14 mass units (CH₂).

Conclusion
This guide provides a comprehensive overview of the expected spectroscopic data for 1-
nonylimidazole. By understanding the principles behind ¹H NMR, ¹³C NMR, IR spectroscopy,

and mass spectrometry, and by referencing the predicted and typical data presented,

researchers can confidently characterize this important molecule. The provided protocols offer

a standardized approach to data acquisition, ensuring reproducibility and accuracy. This

foundational spectroscopic information is crucial for quality control in synthesis, for studying the

interactions of 1-nonylimidazole in various chemical and biological systems, and for the

overall advancement of research and development involving this compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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